Cas no 209866-89-7 ((2-N-BENZYLAMINOETHYL)-3-AMINOPROPYL-TRIMETHOXYSILANE,TECH-90)

• Product Name: (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYL-TRIMETHOXYSILANE,TECH-90
• CAS No: 209866-89-7
• MF: C₁₅H₂₈N₂O₃Si
• MW: 312.48
• CID: 1397675
• PubChem ID: 162066
• Update Time: 2025-05-24

(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYL-TRIMETHOXYSILANE,TECH-90 Chemical and Physical Properties

Names and Identifiers

• (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYL-TRIMETHOXYSILANE,TECH-90
• N-(2-N-Benzylaminoethyl)-3-aminopropyltrimethoxysilane
• (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, TECH-90
• N-(2-N-BENZYLAMINOETHYL)-3-AMINOPROPYLTRIMETHOXYSILANE, tech-90
• (2-N-Benzylaminoethyl)-3-aminopropyltrimethoxysilane
• SCHEMBL144038
• 62604-61-9
• 1,2-Ethanediamine, N-(phenylmethyl)-N'-[3-(trimethoxysilyl)propyl]-
• N1-Benzyl-N2-(3-(trimethoxysilyl)propyl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-[3-(trimethoxysilyl)propyl]-, N-benzyl derivs.
• N'-benzyl-N-(3-trimethoxysilylpropyl)ethane-1,2-diamine
• 209866-89-7
• DTXSID10276512
• LRDRGASHPNRJHP-UHFFFAOYSA-N
• MFCD00137696

• Inchi： 1S/C15H28N2O3Si/c1-18-21(19-2,20-3)13-7-10-16-11-12-17-14-15-8-5-4-6-9-15/h4-6,8-9,16-17H,7,10-14H2,1-3H3
• InChI Key： LRDRGASHPNRJHP-UHFFFAOYSA-N
• SMILES： [Si](OC)(OC)(OC)CCCNCCNCC1=CC=CC=C1

Computed Properties

• Exact Mass: 312.18700
• Monoisotopic Mass: 312.18691929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 2.41580

Additional information on (2-N-BENZYLAMINOETHYL)-3-AMINOPROPYL-TRIMETHOXYSILANE,TECH-90

Introduction to (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane, Tech-90 (CAS No. 209866-89-7)

(2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane, Tech-90 (CAS No. 209866-89-7) is a versatile organosilane compound that has gained significant attention in the fields of materials science, surface chemistry, and biotechnology. This compound is characterized by its unique structure, which combines a silane moiety with an amino-functionalized alkyl chain. The Tech-90 designation indicates that it is a high-purity, technical-grade product suitable for a wide range of applications.

The (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane molecule consists of a central silicon atom bonded to three methoxy groups, which can hydrolyze to form silanol groups that readily react with various substrates. The amino-functionalized alkyl chain provides additional reactivity and functionality, making this compound particularly useful in surface modification and functionalization processes.

One of the primary applications of (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane is in the modification of inorganic surfaces, such as glass, silica, and metal oxides. By reacting with these surfaces, the compound can introduce amino groups that can further react with other molecules or polymers. This property makes it an excellent coupling agent for enhancing the adhesion between organic and inorganic materials.

Recent research has also highlighted the potential of (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane in biotechnological applications. For instance, studies have shown that this compound can be used to functionalize surfaces for immobilizing biomolecules such as enzymes, antibodies, and DNA. The amino groups on the modified surface can form covalent bonds with functional groups on the biomolecules, leading to stable and efficient immobilization. This has significant implications for the development of biosensors, biochips, and other biotechnological devices.

In the field of drug delivery, (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane has been explored for its potential to enhance the delivery efficiency of therapeutic agents. By modifying nanoparticles or other drug carriers with this compound, researchers have been able to improve their stability and targeting capabilities. The amino-functionalized surface can be further functionalized with targeting ligands or other bioactive molecules, making it a promising candidate for advanced drug delivery systems.

The synthesis of (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane typically involves several steps. First, the corresponding aminoalkylsilane is prepared by reacting an appropriate silane precursor with an amine-functionalized alkyl halide. The resulting product is then further modified to introduce the benzylamine group through amination reactions. The final product is purified to ensure high purity and consistency.

The physical properties of (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane are well-characterized. It is a colorless liquid at room temperature with a molecular weight of approximately 315 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone but is not soluble in water due to its hydrophobic nature. These properties make it easy to handle and apply in various processes.

Safety considerations are an important aspect when working with (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety glasses when handling the compound.

In conclusion, (2-N-Benzylaminoethyl)-3-Aminopropyl-Trimethoxysilane, Tech-90 (CAS No. 209866-89-7) is a highly versatile organosilane compound with a wide range of applications in materials science, surface chemistry, and biotechnology. Its unique structure and reactivity make it an essential tool for researchers and engineers working in these fields. As ongoing research continues to uncover new applications and properties, this compound is expected to play an increasingly important role in advancing technology and innovation.